Cas no 1804730-45-7 (5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine)

5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering distinct reactivity and potential applications in pharmaceutical and agrochemical synthesis. The presence of amino, difluoromethyl, fluoro, and methyl groups on the pyridine ring enhances its versatility as a building block for designing bioactive molecules. The difluoromethyl group contributes to metabolic stability, while the fluorine atoms influence electronic properties and lipophilicity, making it valuable for structure-activity relationship studies. This compound is particularly useful in the development of novel heterocyclic compounds, where precise functionalization is critical. Its well-defined structure ensures reproducibility in synthetic routes, supporting research in medicinal chemistry and material science.

5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine structure

1804730-45-7 structure

Product Name:5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine

CAS No:1804730-45-7

MF:C₇H₇F₃N₂

MW:176.139091730118

CID:4853474

Update Time:2025-10-18

5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine
- Inchi： 1S/C7H7F3N2/c1-3-6(8)5(7(9)10)4(11)2-12-3/h2,7H,11H2,1H3
- InChI Key： MKZPNOBBFRSNKB-UHFFFAOYSA-N
- SMILES： FC1C(C)=NC=C(C=1C(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
XLogP3: 1.3
Topological Polar Surface Area: 38.9

5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069595-1g	5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine	1804730-45-7	97%	1g	$1,475.10	2022-04-01

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Additional information on 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine

5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine: A Comprehensive Overview

The compound 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine (CAS No. 1804730-45-7) is a structurally complex organic molecule belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its molecular structure, characterized by the presence of multiple substituents, including an amino group, difluoromethyl group, and methyl group, endows it with versatile reactivity and functionality.

Recent studies have highlighted the importance of 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine in drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases, such as cancer and infectious diseases. The compound's ability to interact with specific biological targets, such as enzymes and receptors, makes it a valuable candidate for further investigation in medicinal chemistry.

In the realm of agrochemicals, 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine has shown promise as a component in herbicides and insecticides. Its unique chemical structure allows for selective activity against pests while minimizing adverse effects on non-target organisms. This property is particularly significant in the context of sustainable agriculture, where reducing environmental impact is a priority.

From a synthetic perspective, the preparation of 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. These developments are crucial for scaling up production to meet increasing demand across various industries.

The physical properties of 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine, such as its melting point, boiling point, and solubility, are critical factors influencing its application. Studies have shown that these properties can be fine-tuned by modifying the substituents on the pyridine ring, offering a pathway for tailoring the compound's behavior to specific needs.

Moreover, the compound's reactivity under different chemical conditions has been extensively studied. For instance, its ability to undergo nucleophilic substitution and electrophilic aromatic substitution reactions makes it a valuable building block in organic synthesis. These reactions are pivotal in constructing more complex molecules with advanced functionalities.

In terms of safety and handling, 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine should be treated with care due to its chemical reactivity. Proper storage conditions and personal protective equipment are essential to ensure safe handling in both research and industrial settings.

Looking ahead, the continued exploration of 5-Amino-4-(difluoromethyl)-3-fluoro-2-methylpyridine is expected to yield further insights into its potential applications. Collaborative efforts between academia and industry will be instrumental in unlocking new opportunities for this versatile compound.